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For researchers in immunology, plant biology, and drug development, the Non-expresser of
Pathogenesis-Related Genes 1 (NPR1) protein is a critical target of study. As a key regulator of
the salicylic acid (SA)-mediated systemic acquired resistance (SAR) in plants, and with
homologs involved in various signaling pathways in other organisms, the ability to reliably
detect and quantify NPR1 is paramount. The selection of a high-quality antibody is a crucial
first step for any successful experiment.

This guide provides a comparative overview of several commercially available NPR1
antibodies. While direct, independent, side-by-side comparative studies with extensive
guantitative data are not readily available in the public domain, this guide compiles and
presents information from manufacturer datasheets to aid in your selection process.

Disclaimer: The data presented here is sourced from publicly available manufacturer
datasheets and has not been independently verified through head-to-head comparative
experiments. Performance can vary depending on the specific experimental conditions, sample
type, and laboratory setup. We strongly recommend consulting the original datasheets and
performing your own validation experiments.
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Quantitative Data Summary of Select NPR1
Antibodies

The following table summarizes key features and recommended applications for a selection of
commercially available NPR1 antibodies. This information is intended to provide a starting point
for your antibody selection process.
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Antibody Host . L o Manufact
. Clonality Reactivity Applicati ended
Namel/ID Species o urer
ons Dilutions
Anti-NPR1
_ WB, IHC, WB: 1:300, _
(55116-1- Rabbit Polyclonal Human Proteintech
ELISA IHC: 1:200
AP)
Anti-NPR1 Thermo
] Human, )
(PA5- Rabbit Polyclonal ] wWB 1:1000 Fisher
Rat, Rabbit S
29049) Scientific
Anti-NPR1 _
. Sigma-
(HPA03108 Rabbit Polyclonal Human IHC - )
Aldrich
7)
Anti-NPR1 _ Arabidopsi _
Rabbit Polyclonal ) wWB 1:1000 Agrisera
(ab4136) s thaliana
Anti-NPR-A WB: 1 R&D
Mouse Monoclonal Human WB, ELISA
(MAB4860) pg/mL Systems
WB: 1:500,
Anti-NPR1 WB, IHC, IHC: 1:25-
] Human, St John's
(STJ50245  Rabbit Polyclonal IF, 1P, 1:250, IF:
Mouse, Rat Laboratory
3) ELISA 1:25-1:250,
IP: 1:200
Anti-NPR1 , _
] Arabidopsi 1:500- ]
(M2) Rabbit Polyclonal ) wWB Abiocode
s thaliana 1:2,000
(R3506-3)
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Visualizing Key Processes

To better understand the context in which these antibodies are used, the following diagrams
illustrate the NPR1 signaling pathway and a general workflow for comparing antibody efficacy.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Sample Preparation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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